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Compound of Interest

Compound Name: Fmoc-NH-PEG3-CH2COOH

Cat. No.: B607501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Fmoc-NH-PEG3-
CH2COOH (CAS No. 139338-72-0), a heterobifunctional PEG linker commonly utilized in
peptide synthesis and bioconjugation. The information herein is synthesized from publicly
available Safety Data Sheets (SDS) from various chemical suppliers. It is imperative to consult
the specific SDS provided by your supplier before handling this chemical.

Section 1: Chemical and Physical Properties

Fmoc-NH-PEG3-CH2COOH is a PEG derivative containing an Fmoc-protected amine and a

terminal carboxylic acid.[1][2][3][4] The hydrophilic PEG spacer enhances solubility in aqueous
media.[1][2][3][4]
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Property Value Source(s)
CAS Number 139338-72-0 [1][5][6]
Molecular Formula C23H27NO7 [1][5][6]
Molecular Weight 429.47 g/mol [3]

Colorless to light yellow
Appearance ] o ) [6]
viscous liquid or solid

Melting Point 46°C [6]
Boiling Point 658.9 + 50.0 °C (Predicted) [6]
Density 1.248 + 0.06 g/cm3 (Predicted) [6]
Solubility Soluble in DMSO [6]

Section 2: Hazard Identification and GHS
Classification

There is some discrepancy among suppliers regarding the GHS classification of Fmoc-NH-
PEG3-CH2COOH. While some sources state that it is not a hazardous substance, others
provide specific hazard and precautionary statements.[1] This highlights the importance of
consulting the supplier-specific SDS.
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Hazard . ] Hazard Statements
o GHS Pictogram Signal Word

Classification (H-codes)

Acute Toxicity, Oral GHSO07 (Exclamation ) H302: Harmful if
Warning

(Category 4) Mark) swallowed.

Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o

(Category 2) Mark) irritation.

Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning o

(Category 2A) Mark) eye irritation.

Specific target organ

toxicity — single GHSO07 (Exclamation ] H335: May cause
Warning ) o

exposure (Category Mark) respiratory irritation.

3), Respiratory system

Note: The hazard information is based on sources that provide a GHS classification. Not all
suppliers classify this compound as hazardous.

Precautionary Statements (P-codes)

A comprehensive list of precautionary statements is provided by some suppliers. These should
be strictly followed to ensure safe handling.
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Category Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
Prevention drink or smoke when using this product. P271.:
Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/ eye protection/

face protection.

P302 + P352: IF ON SKIN: Wash with plenty of
soap and water. P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing. P305 + P351 + P338:
Response _ _ _

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P330:

Rinse mouth.

P403 + P233: Store in a well-ventilated place.
Storage Keep container tightly closed. P405: Store
locked up.

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.

Section 3: Experimental Protocols and Handling

Detailed experimental protocols for the safety assessment of Fmoc-NH-PEG3-CH2COOH are
not publicly available. The information provided is based on standard laboratory procedures for
handling chemical reagents.

General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of Fmoc-NH-PEG3-
CH2COOH in a laboratory setting.
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Figure 1: General laboratory workflow for handling Fmoc-NH-PEG3-CH2COOH.
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Personal Protective Equipment (PPE)

Based on the potential hazards, the following PPE is recommended.

‘ Personal Protective Equipment (PPE) ‘

‘ Eye Protection ‘ Hand Protection ‘ Body Protection ‘ Respiratory Protection ‘

‘ Recommended Gear ‘

‘Safety glasses with side-shields or goggles | Chemical-resistant gloves (e.g., nitrile)‘ Laboratory coat pse in a well-ventilated area. Respirator may be needed for large quantities or if dust is generated‘

Click to download full resolution via product page

Figure 2: Recommended Personal Protective Equipment (PPE).

Section 4: Emergency Procedures

In case of exposure or emergency, follow these first-aid and emergency measures.

First-Aid Measures

Exposure Route Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[5]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[5]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[5]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[5]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[5]

Accidental Release Measures

» Personal Precautions: Avoid dust formation and contact with skin and eyes. Use personal
protective equipment. Ensure adequate ventilation.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[5]

o Methods for Cleaning Up: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal.[5]

Section 5: Storage and Disposal

Proper storage and disposal are crucial for maintaining chemical integrity and ensuring safety.

Storage Conditions

Parameter Recommendation Source(s)

Store at -20°C, -5°C, or 2-8°C.
Temperature Consult supplier for specific [11[3]

recommendations.

Keep container tightly closed

Container in a dry and well-ventilated [5]
place.
Incompatibilities Avoid strong oxidizing agents.
Disposal

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not discharge into the environment.[5]
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Section 6: Toxicological Information

The toxicological properties of Fmoc-NH-PEG3-CH2COOH have not been thoroughly
investigated.[1] The available information is based on the GHS classifications provided by
some suppliers.

Acute Toxicity: Harmful if swallowed.

 Skin Corrosion/Irritation: Causes skin irritation.

e Serious Eye Damage/Irritation: Causes serious eye irritation.

o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No data available.

e Reproductive Toxicity: No data available.

o Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.
o Specific Target Organ Toxicity - Repeated Exposure: No data available.

e Aspiration Hazard: No data available.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for the official Safety Data Sheet (SDS) provided by the manufacturer or supplier. Always refer
to the SDS for the most current and comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-NH-PEG3-CH2COOH: A Comprehensive
Technical Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607501#fmoc-nh-peg3-ch2cooh-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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